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Compound of Interest

Compound Name: Pyrromethene 597

Cat. No.: B15622544

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of Pyrromethene 597.

This guide provides immediate, procedural, and step-by-step instructions for the safe handling
of Pyrromethene 597, a fluorescent dye commonly used in laboratory settings. Adherence to
these protocols is critical to ensure personal safety and maintain a secure research
environment.

Hazard Identification and Personal Protective Equipment
(PPE)

Pyrromethene 597 is classified as a substance that can cause skin and serious eye irritation.
[1] Therefore, the use of appropriate personal protective equipment is mandatory to prevent
exposure.

Table 1: GHS Classification for Pyrromethene 597

Classification Hazard Statement

Skin corrosion/irritation (Category 2) H315: Causes skin irritation[1]

Serious eye damage/eye irritation (Category 2A)  H319: Causes serious eye irritation[1]

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Pyrromethene 597
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Protection Type

Specific
Recommendations

Rationale

Respiratory Protection

NIOSH-approved N95 or P1
particulate respirator[2][3][4]

To prevent inhalation of the
fine dye powder, which can

cause respiratory irritation.[3]

[5]

Eye and Face Protection

Chemical safety goggles or a
full-face shield[1][2][4]

To protect eyes from dust
particles that can cause

serious irritation.[1]

Hand Protection

Nitrile or neoprene gloves[1][2]

[4]

To prevent skin contact and

potential irritation.[1]

Body Protection

Laboratory coat or disposable

coveralls[4]

To protect skin and clothing
from contamination with the

dye powder.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Pyrromethene 597 is crucial to minimize the risk of

exposure and contamination.

Preparation

o Ventilation: Always handle Pyrromethene 597 powder in a well-ventilated area, preferably

within a certified chemical fume hood.[4]

o Work Surface: Cover the work surface with a disposable absorbent pad to easily contain and

clean up any spills.[4]

o Assemble Equipment: Before handling the dye, ensure all necessary equipment, such as

spatulas, weighing paper, and sealable containers, are within reach.[4]

e Don PPE: Put on all required personal protective equipment as outlined in Table 2.

Weighing and Dispensing
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o Container Handling: Open the Pyrromethene 597 container carefully to avoid creating
airborne dust.[4]

o Transfer: Use a dedicated, clean spatula to transfer the desired amount of dye powder.[4] All
weighing and dispensing must be performed inside a fume hood or other ventilated
enclosure.[4]

o Secure Container: Tightly close the primary container immediately after use.[3]

Use in Experiments

o Solution Preparation: When preparing solutions, add the Pyrromethene 597 powder slowly
to the solvent to minimize dust generation.

e Avoid Inhalation: Do not handle the dry powder in a way that could cause it to become
airborne.[5]

Post-Handling

o Decontamination: Clean all equipment and the work surface thoroughly. Decontaminate
surfaces by scrubbing with alcohol.[1]

o Waste Disposal: Dispose of all contaminated disposable materials, including gloves,
weighing paper, and absorbent pads, as hazardous waste according to the disposal plan
below.[4]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the dye and
before leaving the laboratory.[1][4]

Emergency Procedures

In case of accidental exposure, follow these first aid measures immediately.

Table 3: First Aid Measures for Pyrromethene 597 Exposure
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Exposure Route First Aid Instructions

Immediately flush eyes with large amounts of

water, separating eyelids with fingers to ensure
Eye Contact adequate flushing.[1] Remove contact lenses if

present and easy to do.[1][6] Seek prompt

medical attention.[1]

Wash the affected area with plenty of soap and

) water.[1][6] Remove contaminated clothing and
Skin Contact ) S

wash it before reuse.[1] If skin irritation occurs,

seek medical advice.[6]

Move the individual to fresh air.[1][6] If not
Inhalation breathing, provide artificial respiration.[6]

Consult a physician.[6]

Rinse mouth with water.[3][6] Do not induce

Ingestion N _ ,
vomiting.[7] Seek medical attention.[6]

Disposal Plan

Proper disposal of Pyrromethene 597 and associated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

Solid Waste

e Collection: Collect all dry waste contaminated with Pyrromethene 597, including used PPE,
absorbent pads, and weighing paper, in a designated and clearly labeled hazardous waste
container.[4]

o Storage: Keep the hazardous waste container sealed and store it in a designated, secure

area.

» Disposal: Arrange for disposal through a licensed hazardous waste disposal company.[3] Do
not dispose of solid dye waste in the regular trash.[4]

Liquid Waste
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o Collection: Collect all solutions containing Pyrromethene 597 in a designated, sealed, and

clearly labeled hazardous waste container.[4]

o pH Neutralization: If permissible by your institution's safety protocols and the waste profile,

neutralize acidic or basic solutions before collection.

» Disposal: Dispose of the liquid hazardous waste through your institution's hazardous waste

management program. Do not pour solutions containing Pyrromethene 597 down the drain.

[3]

Experimental Protocols and Data

While specific experimental protocols will vary depending on the application, the handling and

disposal procedures outlined above are universally applicable.

Table 4: Physical and Chemical Properties of Pyrromethene 597

Property Value

Molecular Formula C22H33BF2N2[1]

Molecular Weight 374.32 g/mol [1]

Appearance Solid

Melting Point 256-261 °C[1]
No data available for water solubility.[1] Soluble

Solubility in various organic solvents such as ethanol and
methanol.[8][9]

- Stable under recommended storage conditions.
Stability

[1]

Incompatible Materials

Strong acids/alkalis, strong oxidizing/reducing

agents.[1]

Safe Handling Workflow

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/product/b15622544?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C_I_Pigment_Violet_32.pdf
https://www.benchchem.com/product/b15622544?utm_src=pdf-body
https://www.aptus.co.jp/wp_aptus/download/Laser%20Dye%20Safety%20Data%20Sheets%20(SDS)/Pyrromethene%20580%20GHS%20SDS.pdf
https://www.benchchem.com/product/b15622544?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W248115/Pyrromethene-597-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W248115/Pyrromethene-597-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W248115/Pyrromethene-597-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W248115/Pyrromethene-597-SDS-MedChemExpress.pdf
https://www.aptus.co.jp/wp_aptus/wp-content/uploads/pdfs/p597.pdf
https://ntrs.nasa.gov/api/citations/20110008422/downloads/20110008422.pdf
https://file.medchemexpress.com/batch_PDF/HY-W248115/Pyrromethene-597-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W248115/Pyrromethene-597-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilte:SIgy Sltjrilcineg

The following diagram illustrates the key steps for the safe handling of Pyrromethene 597 in a

laboratory setting.

1. Preparation

Work in Fume Hood

;

Cover Work Surface

;

Assemble Equipment

;

Don Appropriate PPE

Proceed to Handling

2. Hanhdling
A4

Weigh Powder in Hood

;

Dissolve in Solvent

;

Tightly Seal Container

Proceed to Cleanup

3. Cleanup & Disposal

Decontaminate Surfaces

Dispose of Solid Waste Dispose of Liquid Waste

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Pyrromethene 597.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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